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A 2022 review article proposes the Structure-Tissue Exposure/Selectivity—Activity Relationship (STAR)
as a method to improve the success rate of clinical drug development [1]. This framework addresses the

common pitfall of focusing only on a drug's potency while overlooking its behavior in different tissues.

The STAR model classifies drug candidates into four categories based on two key properties:

specificity/potency and tissue exposure/selectivity [1]. The table below summarizes the characteristics of

each class.
. Clinical .
STAR o Tissue Predicted
Specificity/Potency . Dose . .
Class Exposure/Selectivity Efficacy/Toxicity Balance
Needed

Class| High High Low Superior efficacy and
safety; high success rate
[1]

Class High Low High Good efficacy but high

| toxicity; requires cautious
evaluation [1]

Class Adequate (not high)  High Low Achieves efficacy with

1] manageable toxicity; often
overlooked [1]

Class Low Low (Not Inadequate efficacy and

v specified) safety; should be
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STAR o Tissue Predicted
Specificity/Potency Dose

Class Exposurel/Selectivit Efficacy/Toxicity Balance
P y Needed y y

terminated early [1]

This framework suggests that the ideal goal is to develop a Class I drug, which combines high potency with

high selectivity for the diseased tissue, allowing for a low, safe clinical dose [1].

Proposed Experimental Workflow for TTP607

Based on the STAR framework, here is a potential workflow to guide the experimental optimization of

TTP607. The diagram below outlines a logical process for evaluating and classifying the compound.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/35865092/
https://pubmed.ncbi.nlm.nih.gov/35865092/
https://www.smolecule.com/products/s548314?utm_src=pdf-body
https://www.smolecule.com/products/s548314?utm_src=pdf-body
https://www.smolecule.com/products/s548314?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

No (Class IV)| Yes

No

In

In-Vitro Profiling
* Specificity
* Potency (SAR)

-Vivo & PK Studies
* Tissue Exposure

* Selectivity (STR)

Integrate Data
(STAR Analysis)

Classify Compound

Yes

Yes

© 2026 Smolecule. All rights reserved.

3/5

Tech Support


https://www.smolecule.com/products/s548314?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

R o R et © St

Terminate
Development

Optimize Clinical
Dosing Schedule

Proceed to
Further Clinical
Development

Click to download full resolution via product page

To implement this strategy, your experimental protocols should focus on generating data for the two main

pillars of the STAR model:

¢ Structure-Activity Relationship (SAR) Studies: These experiments focus on optimizing the drug's
chemical structure for high potency and specificity against its intended target [1]. This is a traditional
strength of drug discovery.

e Structure-Tissue Exposure/Selectivity Relationship (STR) Studies: This is the key component
often overlooked. These studies investigate how the drug's structure affects its concentration and
retention in the specific diseased tissue (e.g., a tumor) versus healthy organs [1]. This data is critical
for predicting the clinical dose and toxicity profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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